Cas no 871125-64-3 ((2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride
• CAS No: 871125-64-3
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD30186978
• CID: 1064575
• PubChem ID: 11528456
• Update Time: 2025-10-16

(2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-Hydroxy-2-piperidinecarboxylic Acid Hydrochloride
• (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride
• (2S,3S)-3-Hydroxypiperidine-2-carboxylicacidhydrochloride
• (2S,3S)-3-hydroxypiperidine-2-carboxylic acid;hydrochloride
• 871125-64-3
• CS-0375263
• (2S,3S)-3-hydroxy-2-Piperidinecarboxylic acid HCl
• DB-299629

• MDL： MFCD30186978
• Inchi： 1S/C6H11NO3.ClH/c8-4-2-1-3-7-5(4)6(9)10;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5-;/m0./s1
• InChI Key： ABMGIZHBKVDDRD-FHAQVOQBSA-N
• SMILES： Cl.O[C@H]1CCCN[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

(2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride

(2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride (CAS No. 871125-64-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride (CAS No. 871125-64-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride is characterized by a piperidine ring with a hydroxyl group at the C-3 position and a carboxylic acid group at the C-2 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chiral centers at C-2 and C-3 contribute to its enantiomeric purity, which is crucial for its pharmacological activity and selectivity.

In terms of physical properties, (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride is a white crystalline solid with a melting point of approximately 190°C. It is soluble in water and common organic solvents such as methanol and ethanol. The compound's solubility characteristics make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

The synthesis of (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride involves several steps, including the formation of the piperidine ring and the introduction of the hydroxyl and carboxylic acid groups. One common synthetic route involves the reaction of a suitable amino alcohol with an appropriate carboxylic acid or ester, followed by cyclization and subsequent derivatization to introduce the desired functional groups. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound, which is essential for its use in drug development.

The biological activity of (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated analgesic properties by modulating pain pathways in the central nervous system. These findings suggest that (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride could be a promising candidate for the treatment of inflammatory diseases and pain management.

In clinical trials, early studies have evaluated the safety and efficacy of (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride in human subjects. Preliminary results indicate that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing research aims to further elucidate its pharmacokinetic and pharmacodynamic profiles to optimize its use in clinical settings.

The pharmaceutical applications of (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride are diverse. Its anti-inflammatory and analgesic properties make it a potential candidate for treating conditions such as rheumatoid arthritis, osteoarthritis, and chronic pain syndromes. Moreover, recent studies have explored its neuroprotective effects in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier enhances its therapeutic potential in these conditions.

In conclusion, (2S,3S)-3-hydroxypiperidine-2-carboxylic acid hydrochloride (CAS No. 871125-64-3) is a promising compound with a unique structure and a wide range of biological activities. Its potential applications in medicinal chemistry are vast, from treating inflammatory diseases to managing chronic pain and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and clinicians alike.